2-Di-t-butylphosphino-4-methoxy-3,5,6-trimethyl-2',4',6'-tri-i-propylbiphenyl,[~1:1mixture with regioisomer,2-Di-t-butylphosphino-5-methoxy-3,4,6-trimethyl-2',4',6'-tri-i-propylbiphenyl]

• IUPAC Name: ditert-butyl-[3-methoxy-2,4,5-trimethyl-6-[2,4,6-tri(propan-2-yl)phenyl]phenyl]phosphane
• InChI: InChI=1S/C33H53OP/c1-19(2)25-17-26(20(3)4)29(27(18-25)21(5)6)28-22(7)23(8)30(34-16)24(9)31(28)35(32(10,11)12)33(13,14)15/h17-21H,1-16H3
• InChI Key: UKYBHPJGOJGYAC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C(=C1C2=C(C=C(C=C2C(C)C)C(C)C)C(C)C)P(C(C)(C)C)C(C)(C)C)C)OC)C
• Molecular Formula: C33H53OP
• DSSTOX Substance ID: DTXSID301109769
• Molecular Weight: 496.7 g/mol
• CAS No.: 1359986-21-2

Description

2-Di-t-butylphosphino-4-methoxy-3,5,6-trimethyl-2',4',6'-tri-i-propylbiphenyl,[~1:1mixture with regioisomer,2-Di-t-butylphosphino-5-methoxy-3,4,6-trimethyl-2',4',6'-tri-i-propylbiphenyl] is a useful research compound. Its molecular formula is C33H53OP and its molecular weight is 496.7 g/mol. The purity is usually 95%.
The exact mass of the compound 2-Di-t-butylphosphino-4-methoxy-3,5,6-trimethyl-2',4',6'-tri-i-propylbiphenyl,[~1:1mixture with regioisomer,2-Di-t-butylphosphino-5-methoxy-3,4,6-trimethyl-2',4',6'-tri-i-propylbiphenyl] is 496.38340331 g/mol and the complexity rating of the compound is 621. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 2-Di-t-butylphosphino-4-methoxy-3,5,6-trimethyl-2',4',6'-tri-i-propylbiphenyl,[~1:1mixture with regioisomer,2-Di-t-butylphosphino-5-methoxy-3,4,6-trimethyl-2',4',6'-tri-i-propylbiphenyl] suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Di-t-butylphosphino-4-methoxy-3,5,6-trimethyl-2',4',6'-tri-i-propylbiphenyl,[~1:1mixture with regioisomer,2-Di-t-butylphosphino-5-methoxy-3,4,6-trimethyl-2',4',6'-tri-i-propylbiphenyl] including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Reactions

Compounds with complex structures similar to the one mentioned often involve intricate synthesis processes. For instance, the synthesis of substituted dibenzophospholes showcases regiospecific synthesis techniques that could be relevant to the synthesis of the specified compound. Such processes involve selective alkoxydenitration and cyclization to form bibenzochromenyl derivatives, followed by various reactions to introduce phosphinic ester bridges and other functional groups (Cornforth & Robertson, 1987).

Regiochemistry in Metalation Reactions

The metalation of heterosubstituted naphthalenes, and the resultant regioisomeric mixtures, offers insights into the regiochemistry that might be involved in reactions with the specified compound. The choice of reagent and the position of functional groups significantly influence the outcome of these reactions, providing a basis for understanding the chemical behavior of complex biphenyl compounds (Ruzziconi et al., 2010).

Polymer Synthesis

The synthesis of novel copolymers incorporating methyl and methoxy ring-trisubstituted butyl 2-cyano-3-phenyl-2-propenoates demonstrates the versatility of methoxy and methyl-substituted compounds in polymer chemistry. These copolymers were characterized for their composition and decomposition behavior, highlighting the potential applications of similar compounds in materials science (Kharas et al., 2016).

Catalysis and Organic Transformations

Research into the Rh2(OAc)4-catalyzed decomposition of diazo compounds and the observed regioisomeric outcomes sheds light on the potential catalytic applications of complex phosphino compounds. Such studies are crucial for understanding how these compounds might act as catalysts or intermediates in organic synthesis, particularly in transformations involving cyclopropanation and rearrangement reactions (Manitto et al., 1999).

Mechanism of Action

Target of Action

It’s known that this compound is often used as a ligand in organic synthesis and metal-catalyzed reactions . Ligands are molecules that bind to other (usually larger) molecules, and in this case, the compound would bind to a metal center in a catalyst.

Mode of Action

The compound, having phosphine and methoxy functional groups, can participate in various organic reactions . These include nucleophilic substitution reactions, addition reactions, and reduction reactions . The exact mode of action would depend on the specific reaction conditions and the other reactants present.

Pharmacokinetics

Its solubility in common organic solvents like ethanol, methanol, and dimethylformamide suggests it could potentially be absorbed and distributed in an organism .

Result of Action

The molecular and cellular effects of this compound’s action would depend on the specific reaction it’s used in. As a ligand, it could facilitate a variety of reactions, leading to the synthesis of new compounds or the modification of existing ones .

Biochemical Analysis

Biochemical Properties

2-Di-t-butylphosphino-4-methoxy-3,5,6-trimethyl-2’,4’,6’-tri-i-propylbiphenyl, [~1:1 mixture with regioisomer, 2-Di-t-butylphosphino-5-methoxy-3,4,6-trimethyl-2’,4’,6’-tri-i-propylbiphenyl] plays a crucial role in biochemical reactions as a ligand. It interacts with various enzymes and proteins, enhancing their catalytic activity. The compound forms stable complexes with transition metals, which are essential for catalytic processes such as cross-coupling reactions. These interactions are primarily non-covalent, involving coordination bonds between the phosphine group and the metal center .

Cellular Effects

The effects of 2-Di-t-butylphosphino-4-methoxy-3,5,6-trimethyl-2’,4’,6’-tri-i-propylbiphenyl, [~1:1 mixture with regioisomer, 2-Di-t-butylphosphino-5-methoxy-3,4,6-trimethyl-2’,4’,6’-tri-i-propylbiphenyl] on various cell types and cellular processes are significant. This compound influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. It has been observed to enhance the efficiency of catalytic reactions within cells, thereby promoting metabolic activities and energy production .

Molecular Mechanism

At the molecular level, 2-Di-t-butylphosphino-4-methoxy-3,5,6-trimethyl-2’,4’,6’-tri-i-propylbiphenyl, [~1:1 mixture with regioisomer, 2-Di-t-butylphosphino-5-methoxy-3,4,6-trimethyl-2’,4’,6’-tri-i-propylbiphenyl] exerts its effects through binding interactions with biomolecules. The phosphine group in the compound coordinates with metal centers in enzymes, leading to enzyme activation or inhibition. This interaction can result in changes in gene expression and alterations in cellular pathways, ultimately affecting cellular function and metabolism .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of 2-Di-t-butylphosphino-4-methoxy-3,5,6-trimethyl-2’,4’,6’-tri-i-propylbiphenyl, [~1:1 mixture with regioisomer, 2-Di-t-butylphosphino-5-methoxy-3,4,6-trimethyl-2’,4’,6’-tri-i-propylbiphenyl] have been observed to change over time. The compound is relatively stable, but it can degrade under certain conditions, affecting its long-term efficacy. Studies have shown that prolonged exposure to this compound can lead to sustained changes in cellular function, including alterations in metabolic pathways and gene expression .

Dosage Effects in Animal Models

The effects of 2-Di-t-butylphosphino-4-methoxy-3,5,6-trimethyl-2’,4’,6’-tri-i-propylbiphenyl, [~1:1 mixture with regioisomer, 2-Di-t-butylphosphino-5-methoxy-3,4,6-trimethyl-2’,4’,6’-tri-i-propylbiphenyl] vary with different dosages in animal models. At lower doses, the compound has been shown to enhance catalytic activity without causing significant adverse effects. At higher doses, toxic effects such as enzyme inhibition and cellular damage have been observed. These threshold effects highlight the importance of dosage optimization in experimental settings .

Metabolic Pathways

2-Di-t-butylphosphino-4-methoxy-3,5,6-trimethyl-2’,4’,6’-tri-i-propylbiphenyl, [~1:1 mixture with regioisomer, 2-Di-t-butylphosphino-5-methoxy-3,4,6-trimethyl-2’,4’,6’-tri-i-propylbiphenyl] is involved in various metabolic pathways. It interacts with enzymes and cofactors, influencing metabolic flux and metabolite levels. The compound’s role in facilitating catalytic reactions makes it a key player in metabolic processes, contributing to the regulation of energy production and biosynthesis .

Transport and Distribution

Within cells and tissues, 2-Di-t-butylphosphino-4-methoxy-3,5,6-trimethyl-2’,4’,6’-tri-i-propylbiphenyl, [~1:1 mixture with regioisomer, 2-Di-t-butylphosphino-5-methoxy-3,4,6-trimethyl-2’,4’,6’-tri-i-propylbiphenyl] is transported and distributed through interactions with transporters and binding proteins. These interactions facilitate its localization and accumulation in specific cellular compartments, enhancing its efficacy in catalytic processes. The compound’s distribution is crucial for its function, as it needs to reach target sites within the cell to exert its effects .

Subcellular Localization

The subcellular localization of 2-Di-t-butylphosphino-4-methoxy-3,5,6-trimethyl-2’,4’,6’-tri-i-propylbiphenyl, [~1:1 mixture with regioisomer, 2-Di-t-butylphosphino-5-methoxy-3,4,6-trimethyl-2’,4’,6’-tri-i-propylbiphenyl] is essential for its activity and function. The compound is directed to specific compartments or organelles through targeting signals and post-translational modifications. This localization ensures that the compound interacts with the appropriate biomolecules, facilitating its role in catalytic reactions and metabolic processes .